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Compound of Interest

Compound Name: ANRY94

Cat. No.: B1663730

Essential Safety and Handling Guide for ANR94

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling, use, and
disposal of ANR94, a potent and selective adenosine A2A receptor (AA2AR) antagonist.
Adherence to these guidelines is essential to ensure a safe laboratory environment and the
integrity of your research. ANR94 is intended for laboratory research use only.

Personal Protective Equipment (PPE)

Standard laboratory personal protective equipment should be worn at all times when handling
ANR94. The recommended PPE includes:
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PPE Category Item Specification
) ANSI Z87.1 certified, with side
Eye Protection Safety Glasses ]
shields
) Nitrile or other chemically
Hand Protection Gloves )
resistant gloves
Body Protection Laboratory Coat Standard, long-sleeved
Use in a well-ventilated area. If
) ) dust is generated, a NIOSH-
Respiratory Not generally required

approved respirator may be

necessary.

Safe Handling and Storage

Proper handling and storage procedures are critical to maintaining the stability of ANR94 and
ensuring the safety of laboratory personnel.

Handling:

¢ Avoid inhalation of dust and contact with skin and eyes.
e Use in a well-ventilated area or in a chemical fume hood.
e Wash hands thoroughly after handling.

Storage:

Store in a tightly sealed container.

Keep in a dry, dark place.

Short-term storage (days to weeks) at 0-4°C is recommended.[1]

For long-term storage (months to years), store at -20°C.[1]

Stock solutions should be stored at -20°C for up to one month or -80°C for up to six months.
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First Aid Measures

In the event of exposure to ANR94, follow these first aid procedures:

Exposure Route First Aid Procedure

_ Move the individual to fresh air. If breathing is
Inhalation - _ _
difficult, seek medical attention.

Remove contaminated clothing. Wash the
Skin Contact affected area with soap and water for at least 15

minutes.

Immediately flush eyes with plenty of water for
Eye Contact at least 15 minutes, lifting the upper and lower

eyelids occasionally. Seek medical attention.

Do not induce vomiting. If the person is
Ingestion conscious, rinse their mouth with water. Seek

immediate medical attention.

Disposal Plan

Dispose of ANR94 and any contaminated materials in accordance with all applicable federal,
state, and local environmental regulations.

e Unused Product: Dispose of as hazardous chemical waste. Do not allow it to enter drains or
waterways.

o Contaminated Materials: Items such as gloves, pipette tips, and empty containers that have
come into contact with ANR94 should be collected in a designated hazardous waste
container and disposed of accordingly.

Experimental Protocols

While specific experimental designs will vary, the following provides a general framework for
preparing and using ANR94 in a research setting.
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Preparation of Stock Solutions

ANR94 is soluble in DMSO and ethanol.

Maximum Concentration

Maximum Concentration

Solvent

(mg/mL) (mM)
DMSO 10.36 50
Ethanol 20.72 100

To prepare a stock solution:

Weigh the ANR94 powder in a suitable container.

Add the appropriate volume of solvent (e.g., DMSO).

In Vivo Experimental Workflow

Calculate the required mass of ANR94 based on the desired concentration and volume.

Vortex or sonicate until the solid is completely dissolved. Gentle warming may be required.

The following diagram outlines a general workflow for an in vivo study using ANR94.
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Caption: General workflow for an in vivo experiment involving ANR94.

Adenosine A2A Receptor Signaling Pathway

ANR94 functions as an antagonist of the adenosine A2A receptor, which is a G-protein coupled
receptor (GPCR). The binding of an agonist (like adenosine) to the A2A receptor typically
initiates a signaling cascade that leads to an increase in intracellular cyclic AMP (cCAMP). As an
antagonist, ANR94 blocks this action.
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Caption: Simplified signaling pathway of the Adenosine A2A receptor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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